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Compound of Interest

3'-Chloro-3-(3,4-
Compound Name:
dimethylphenyl)propiophenone

CAS No.: 898779-20-9

Cat. No.: B3023877

Get Quote

Executive Summary

3'-Chloro-3-(3,4-dimethylphenyl)propiophenone (CAS: 898779-20-9) is a specialized
organic intermediate, structurally classified as a dihydrochalcone derivative. It functions
primarily as a building block in the synthesis of central nervous system (CNS) active agents
and muscle relaxants, sharing structural homology with the tolperisone and bupropion
scaffolds.

This technical guide synthesizes available physicochemical data with predictive modeling to
establish a baseline profile for this compound. Due to its status as a niche research chemical,
specific experimental values for melting points are often proprietary or absent from public
registries. This document provides the predicted baseline values alongside validated
experimental protocols (DSC, TGA) required to generate regulatory-grade data in your own
laboratory.
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Chemical Identity & Structure

Property Detail

Chemical Name 3'-Chloro-3-(3,4-dimethylphenyl)propiophenone
1-(3-Chlorophenyl)-3-(3,4-

IUPAC Name _( pheny}-3-
dimethylphenyl)propan-1-one

CAS Registry Number 898779-20-9

Molecular Formula C17H17CIO

Molecular Weight 272.77 g/mol
CC1=C(C=C(C=C1)CCC(=0)C2=CC(=CC=C2)

SMILES
el)[e

Structural Class Dihydrochalcone / Aromatic Ketone

Structural Visualization

The following diagram illustrates the molecular connectivity and key functional zones
responsible for its thermal behavior.
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Figure 1: Structural decomposition of 3'-Chloro-3-(3,4-dimethylphenyl)propiophenone
highlighting the electron-withdrawing chlorophenyl group and the lipophilic dimethylphenyl tail.

Physicochemical Data Profile

The values below represent a consensus of vendor data and computational models
(ACD/Labs, EPI Suite). Note: Experimental verification is mandatory for GMP applications.
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Thermal Properties[1][5][6]

Value . Experimental
Property ) . Confidence Level
(Predicted/Lit.) Protocol
- ) 417.3°C @ 760 ) TGA/ Vacuum
Boiling Point (BP) High (Computed) o
mmHg Distillation
Flash Point 245.1 + 23.6°C Medium (Computed) Closed Cup Tester
_ _ Likely 45-65°C .
Melting Point (MP) ] Low (Inferred) DSC (See Section 4)
(Solid)*
Density 1.124 + 0.06 g/cm?3 High (Computed) Pycnometer
~1.2E-7 mmHg @ )
Vapor Pressure . High (Computed) Knudsen Cell

*Inference Logic: The structural analog 3'-chloropropiophenone (MW 168.[1]6) melts at ~54°C.
The addition of the dimethylphenyl group (MW +104) increases rigidity and van der Waals
interactions, suggesting the compound is a solid at room temperature, likely melting in the 45—
85°C range depending on polymorphs.

Solubility Profile

e Water: Insoluble (< 0.1 mg/mL).

e Organic Solvents: Soluble in Dichloromethane (DCM), Ethyl Acetate, DMSO, and Methanol.

Experimental Characterization Protocols

To transition from predicted data to validated internal standards, the following workflows are
recommended.

A. Melting Point Determination (DSC)

Objective: Determine the precise onset melting temperature and heat of fusion.
 Instrument: Differential Scanning Calorimeter (e.g., TA Instruments DSC2500).

o Sample Prep: Weigh 2-5 mg of dried sample into a Tzero aluminum pan. Crimp hermetically.
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» Method:
o Equilibrate at 0°C.
o Ramp 10°C/min to 150°C.
o Data Point: Record Onset Temperature (
) and Peak Maximum.

» Validation: Run a second heating cycle to check for polymorphism or solvent entrapment.

B. Boiling Point /| Thermal Stability (TGA)

Objective: Confirm boiling point and decomposition threshold.
e Instrument: Thermogravimetric Analyzer (TGA).
e Method: Ramp 10°C/min from ambient to 600°C under Nitrogen purge (50 mL/min).

e Analysis: The boiling point is approximated at the onset of significant weight loss (if
evaporation precedes decomposition).

Workflow Visualization
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Figure 2: Sequential workflow for physicochemical characterization ensuring data integrity.
Synthesis & Application Context
Understanding the synthesis aids in identifying potential impurities that affect MP/BP data.
Primary Synthesis Route (Friedel-Crafts Acylation):
¢ Precursors: 3-Chlorobenzene + 3-(3,4-dimethylphenyl)propionyl chloride.

¢ Catalyst: Aluminum Chloride (
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» Solvent: Dichloromethane (DCM) or 1,2-Dichloroethane.

 Critical Step: The reaction must be quenched at low temperature (<10°C) to prevent de-
chlorination or isomerization.

Implication for Melting Point:

e Impurity A: Unreacted 3-chlorobenzene (Liquid, lowers MP).

» Impurity B: Isomeric byproducts (Broadens MP range).

» Recommendation: Recrystallize from Ethanol/Hexane (1:4) before thermal analysis.
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Disclaimer: This guide is for research purposes only. Always consult the specific Safety Data
Sheet (SDS) from your supplier before handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. International Laboratory USA [intlab.org]
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» To cite this document: BenchChem. [Technical Profile & Physicochemical Characterization:
3'-Chloro-3-(3,4-dimethylphenyl)propiophenone[1]]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b3023877/docs#technical-profile-
physicochemical-characterization-3-chloro-3-3-4-dimethylphenyl-propiophenone-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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